Cas no 25699-93-8 (2-(1H-benzimidazol-1-yl)-Benzonitrile)
25699-93-8 structure
Product Name:2-(1H-benzimidazol-1-yl)-Benzonitrile
CAS No:25699-93-8
MF:C14H9N3
MW:219.241362333298
CID:1109910
PubChem ID:5328435
Update Time:2025-04-20
2-(1H-benzimidazol-1-yl)-Benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-benzimidazol-1-yl)-Benzonitrile
- 2-(benzimidazol-1-yl)benzonitrile
- SCHEMBL840022
- STK352681
- OENXQLAWUPRDQB-UHFFFAOYSA-N
- CHEMBL359358
- Benzonitrile, 2-(1H-benzimidazol-1-yl)-
- 1-Phenylbenzimidazole deriv. 23
- AKOS000261998
- DTXSID30416155
- 2-(1H-1,3-BENZIMIDAZOL-1-YL)BENZONITRILE
- 2-(1H-benzimidazol-1-yl)benzonitrile
- CS-0336163
- 2-(1H-1,3-benzodiazol-1-yl)benzonitrile
- SBB025753
- 25699-93-8
- BDBM3806
- 2-(1H-benzo[d]imidazol-1-yl)benzonitrile
-
- Inchi: 1S/C14H9N3/c15-9-11-5-1-3-7-13(11)17-10-16-12-6-2-4-8-14(12)17/h1-8,10H
- InChI Key: OENXQLAWUPRDQB-UHFFFAOYSA-N
- SMILES: N1(C=NC2C=CC=CC1=2)C1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 219.07977
- Monoisotopic Mass: 219.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.61
2-(1H-benzimidazol-1-yl)-Benzonitrile Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
25699-93-8 (2-(1H-benzimidazol-1-yl)-Benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent